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Compound of Interest

Compound Name: 2,3,6-Trichloropyridine

Cat. No.: B1294687 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the safe handling and disposal of waste streams containing 2,3,6-
Trichloropyridine.

Frequently Asked Questions (FAQs)
Q1: What is 2,3,6-Trichloropyridine and what are its primary hazards?

A1: 2,3,6-Trichloropyridine is a chlorinated derivative of pyridine used as an intermediate in

the synthesis of agrochemicals and pharmaceuticals.[1][2] It is a hazardous substance that can

cause skin, eye, and respiratory system irritation.[2][3][4] It may appear as a colorless to pale

yellow liquid or a light yellow to brown crystalline powder.[1][2]

Q2: What are the immediate first-aid measures in case of exposure?

A2:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water.[5] If skin irritation occurs, get medical advice.[3]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing and consult a doctor.[5][6]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[5]

Q3: What personal protective equipment (PPE) is required when handling 2,3,6-
Trichloropyridine?

A3: A comprehensive list of required PPE is detailed in the table below. Always handle this

compound in a well-ventilated area or a chemical fume hood.[7][8]

Q4: How should I store 2,3,6-Trichloropyridine and its waste?

A4: Store the chemical and its waste in a tightly closed, properly labeled container in a cool,

dry, and well-ventilated area.[3][5] Keep it away from incompatible materials and sources of

ignition.[3]

Q5: What is the recommended method for the disposal of 2,3,6-Trichloropyridine waste?

A5: The recommended disposal method is incineration at a licensed chemical destruction plant.

[5][7] This should be done through a licensed professional waste disposal service.[9] Do not

dispose of this chemical down the drain or in regular trash.[5][8]

Troubleshooting Guide
Q: What should I do in the event of a 2,3,6-Trichloropyridine spill?

A: In case of a spill, evacuate the area and ensure adequate ventilation.[7] For liquid spills, use

an inert absorbent material like sand or vermiculite to contain it. For solid spills, carefully sweep

or scoop the material to avoid creating dust.[7] Place the collected material into a labeled,

sealed container for hazardous waste.[7] The spill area should then be decontaminated.[7]

Q: I've accidentally mixed 2,3,6-Trichloropyridine waste with another solvent. How should I

proceed?

A: Do not mix 2,3,6-Trichloropyridine waste with other waste streams unless explicitly

permitted by your institution's hazardous waste management guidelines. If mixed, the entire

mixture must be treated as hazardous waste. Label the container with all constituents and their
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approximate percentages.[8] Contact your institution's environmental health and safety (EHS)

office for guidance on proper disposal.

Q: The label on my 2,3,6-Trichloropyridine waste container is damaged. What information is

required on a hazardous waste label?

A: The label must include the words "Hazardous Waste," the full chemical name "2,3,6-
Trichloropyridine" (no abbreviations), and a clear description of the waste's composition.[8]

Q: How do I decontaminate glassware that has been in contact with 2,3,6-Trichloropyridine?

A: Glassware should be rinsed with a suitable solvent, followed by washing with soap and

water.[7] All cleaning materials, including the initial solvent rinse, must be collected and

disposed of as hazardous waste.[7]

Data Presentation
Table 1: Physical and Chemical Properties of 2,3,6-Trichloropyridine

Property Value

Molecular Formula C5H2Cl3N

Molecular Weight 182.435 g/mol [10]

Appearance Colorless to pale yellow liquid or solid[1]

Boiling Point 231.1±35.0 °C at 760 mmHg[10]

Flash Point 115.7±11.5 °C[10]

Density 1.5±0.1 g/cm³[10]

Solubility
Soluble in organic solvents like ethanol and

acetone; limited solubility in water.[1]

Table 2: Personal Protective Equipment (PPE) for Handling 2,3,6-Trichloropyridine
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Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles or a face shield.[6]

[7]

Hand Protection
Chemical-resistant gloves (e.g., Butyl rubber,

Viton®).[7]

Respiratory Protection

NIOSH-approved respirator with an organic

vapor cartridge, especially in poorly ventilated

areas.[7]

Protective Clothing

Lab coat, closed-toe shoes, and long pants. A

chemical-resistant apron or suit may be

necessary for larger quantities.[7]

Experimental Protocols
Protocol for Handling Small Spills of 2,3,6-Trichloropyridine

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[7]

Containment: For liquid spills, use an inert absorbent material such as vermiculite or sand to

contain the substance. For solid spills, carefully sweep the material to avoid generating dust.

[7]

Collection: Place the absorbed or collected material into a clearly labeled, sealed container

for hazardous waste.[7]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.[7]

Protocol for Preparing 2,3,6-Trichloropyridine Waste for Disposal

Segregation: Collect waste 2,3,6-Trichloropyridine in a dedicated, properly labeled, and

sealed container.[7] Do not mix with other waste streams unless permitted.[7]
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Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name "2,3,6-Trichloropyridine."[8]

Storage: Store the sealed waste container in a designated, well-ventilated, and cool area,

away from incompatible materials.

Disposal Request: Contact a certified hazardous waste disposal company or your

institution's EHS office to arrange for pickup and disposal.[7]

Documentation: Maintain a detailed record of the waste, including its composition, quantity,

and the date of collection for disposal.[7]
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Caption: Workflow for the disposal of 2,3,6-Trichloropyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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